Cas no 57471-70-2 (diethyl N-benzyloxycarbonyl-(S)-aspartate)

diethyl N-benzyloxycarbonyl-(S)-aspartate structure
57471-70-2 structure
Product Name:diethyl N-benzyloxycarbonyl-(S)-aspartate
CAS No:57471-70-2
MF:C16H21NO6
MW:323.34104514122
CID:3047870
PubChem ID:10871014
Update Time:2025-04-21

diethyl N-benzyloxycarbonyl-(S)-aspartate Chemical and Physical Properties

Names and Identifiers

    • diethyl N-benzyloxycarbonyl-(S)-aspartate
    • N-Cbz-L-Asp(OEt)OEt;Z-Asp(OC2H5)OC2H5;
    • 1,4-Diethyl N-[(phenylmethoxy)carbonyl]-L-aspartate
    • DTXSID001222241
    • 57471-70-2
    • Inchi: 1S/C16H21NO6/c1-3-21-14(18)10-13(15(19)22-4-2)17-16(20)23-11-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3,(H,17,20)/t13-/m0/s1
    • InChI Key: NXVABRCTKKSASF-ZDUSSCGKSA-N
    • SMILES: O(CC)C([C@H](CC(=O)OCC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 323.13700
  • Monoisotopic Mass: 323.13688739Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 90.9Ų

Experimental Properties

  • PSA: 90.93000
  • LogP: 2.18860
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